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Compound of Interest

Compound Name: Pifithrin-

CAS No.: 64984-31-2

Cat. No.: B1677869

Get Quote

For Researchers, Scientists, and Drug Development Professionals

Pifithrin-α (PFTα) has emerged as a significant small molecule inhibitor of the p53 tumor

suppressor protein, playing a crucial role in research focused on cancer therapy,

neuroprotection, and cellular stress responses. This technical guide provides an in-depth

exploration of the chemical structure and synthesis of Pifithrin-α, offering valuable insights for

professionals in the field of drug discovery and development.

Chemical Structure and Properties
Pifithrin-α, a benzothiazole derivative, possesses a well-defined chemical architecture that

dictates its biological activity. Its systematic IUPAC name is 2-(2-imino-4,5,6,7-tetrahydro-1,3-

benzothiazol-3-yl)-1-(4-methylphenyl)ethanone hydrobromide.[1][2][3] The molecule is typically

available as a hydrobromide salt, which enhances its solubility and stability for experimental

use.

The core structure features a tetrahydrobenzothiazole ring system linked to a substituted

acetophenone moiety. This unique arrangement is critical for its interaction with and inhibition

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 1 / 6 Tech Support

https://www.benchchem.com/product/b1677869#bc-rfq
https://www.benchchem.com/product/b1677869/docs?utm_src=pdf-body#unveiling-pifithrin-a-technical-guide-to-its-chemical-identity-and-synthesis
https://www.benchchem.com/product/b1677869/docs?utm_src=pdf-body#unveiling-pifithrin-a-technical-guide-to-its-chemical-identity-and-synthesis
https://www.benchchem.com/product/b1677869/docs?utm_src=pdf-body#unveiling-pifithrin-a-technical-guide-to-its-chemical-identity-and-synthesis
https://www.invivochem.com/pifithrin-alpha-pft-alpha.html
https://www.apexbt.com/pifithrin-pft.html
https://www.medkoo.com/products/16682
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1677869?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


of the p53 protein.

Property Value Reference

Molecular Formula C16H18N2OS · HBr [1][2][4][5]

Molecular Weight 367.3 g/mol [1][2][4][5][6][7][8]

CAS Number 63208-82-2 [1][2][3][4][5][6][7][8]

Appearance Off-white powder [8]

Melting Point 192.1-192.5 °C [6][8]

Solubility
Soluble in DMSO (up to 20

mg/mL)
[6][8]

SMILES
CC1=CC=C(C=C1)C(=O)CN2

C3=C(CCCC3)SC2=N.[Br-]
[3][6]

Synthesis of Pifithrin-α
The synthesis of Pifithrin-α is a multi-step process that involves the formation of the key

tetrahydrobenzothiazole ring and its subsequent alkylation. While specific proprietary

methodologies may vary, the general synthetic approach is well-established in the scientific

literature.

General Synthetic Pathway
The synthesis typically commences with the reaction of cyclohexanone with cyanamide in the

presence of sulfur, leading to the formation of 2-amino-4,5,6,7-tetrahydrobenzothiazole. This

intermediate is then N-alkylated with 2-bromo-1-(4-methylphenyl)ethanone to yield the final

product, Pifithrin-α.
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Caption: General synthetic pathway for Pifithrin-α.

Key Experimental Protocols
Step 1: Synthesis of 2-Amino-4,5,6,7-tetrahydrobenzothiazole

A mixture of cyclohexanone, cyanamide, and elemental sulfur is heated in a suitable solvent,

such as ethanol or isopropanol, in the presence of a base catalyst like morpholine. The reaction

mixture is typically refluxed for several hours. After cooling, the product crystallizes and can be

isolated by filtration, washed, and dried.

Step 2: Synthesis of Pifithrin-α

The intermediate, 2-amino-4,5,6,7-tetrahydrobenzothiazole, is dissolved in a polar aprotic

solvent like acetone or acetonitrile. To this solution, 2-bromo-1-(4-methylphenyl)ethanone is

added, and the mixture is heated to reflux. The reaction progress can be monitored by thin-

layer chromatography. Upon completion, the reaction mixture is cooled, and the precipitated

Pifithrin-α hydrobromide is collected by filtration, washed with a cold solvent, and dried under

vacuum.

Pifithrin-α Signaling Pathway Inhibition
Pifithrin-α is renowned for its ability to inhibit the transcriptional activity of p53. Under cellular

stress conditions, such as DNA damage, p53 is activated and induces the transcription of
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genes involved in apoptosis, cell cycle arrest, and DNA repair. Pifithrin-α intervenes in this

pathway, preventing p53 from binding to the promoter regions of its target genes.
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Caption: Pifithrin-α inhibits p53-mediated transcription.

Conclusion
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This technical guide provides a foundational understanding of the chemical structure and

synthesis of Pifithrin-α. The detailed information on its properties, synthetic route, and

mechanism of action is intended to support researchers and drug development professionals in

their endeavors to utilize this potent p53 inhibitor for therapeutic innovation. The provided

experimental outlines offer a starting point for laboratory synthesis, while the pathway diagram

illustrates its critical role in modulating cellular responses to stress. As research continues to

uncover the full potential of Pifithrin-α, a thorough comprehension of its chemical and synthetic

aspects remains paramount.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering
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and industry.
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